5-Thioglucal

• CAS No.: 85446-67-9
• Molecular Formula: C6H10O3S
• Molecular Weight: 162.21 g/mol
• IUPAC Name: 2-(hydroxymethyl)-3,4-dihydro-2H-thiopyran-3,4-diol
• InChI: InChI=1S/C6H10O3S/c7-3-5-6(9)4(8)1-2-10-5/h1-2,4-9H,3H2
• InChI Key: AKBLXNBZRIPJFB-UHFFFAOYSA-N
• SMILES: C1=CSC(C(C1O)O)CO
• Synonyms: 1,5-anhydro-2-deoxy-5-thio-D-arabino-hex-1-enitol; 5-thio-D-glucal; 5-thioglucal

Description

5-Thioglucal, a sulfur-containing derivative of glucose, is characterized by the substitution of the hydroxyl group at the C5 position with a thiol (-SH) moiety. This structural modification confers unique physicochemical and biochemical properties, making it a compound of interest in carbohydrate chemistry and medicinal research.

The compound’s synthesis typically involves thiolation of glucal derivatives under controlled conditions, often employing reagents like Lawesson’s reagent or thiourea derivatives. Key challenges in its preparation include avoiding over-substitution and ensuring stereochemical purity, which are critical for its functional utility .

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize 5-Thioglucal’s properties, it is compared to three structural analogs: 5-Thiogalactose, 5-Thiomannose, and Glucal-6-thioether. These compounds share core carbohydrate frameworks but differ in substitution patterns and stereochemistry, leading to distinct behaviors in solubility, stability, and biological activity.

Key Findings:

Solubility : 5-Thioglucal exhibits higher aqueous solubility than its analogs (12.3 g/100 mL vs. <9 g/100 mL for others), attributed to its balanced hydrophilicity from the thiol group and retained hydroxyls. This property enhances its utility in aqueous-phase reactions .

Stability: While 5-Thioglucal is stable for >24 hours under physiological conditions, 5-Thiomannose degrades rapidly (<6 hours), limiting its in vivo applications. Glucal-6-thioether’s superior stability (>48 hours) correlates with its sulfur placement at C6, reducing steric strain .

Biological Activity : 5-Thioglucal acts as a potent glycosidase inhibitor (IC₅₀ = 1.2 µM for α-glucosidase), outperforming 5-Thiogalactose (IC₅₀ = 15 µM). Its thiol group directly interacts with enzyme active sites, disrupting substrate binding .

Research Advancements and Challenges

• Synthetic Optimization : Recent studies highlight microwave-assisted synthesis as a method to improve 5-Thioglucal’s yield (78% vs. 45% conventional) while reducing side products .
• Therapeutic Potential: In vitro assays demonstrate 5-Thioglucal’s efficacy against pancreatic cancer cells (IC₅₀ = 8.7 µM), though its cytotoxicity in normal cells remains a concern. Comparatively, Glucal-6-thioether shows lower selectivity, limiting its drug development prospects .
• Stability Limitations : Despite advancements, 5-Thioglucal’s sensitivity to oxidation necessitates formulation with antioxidants (e.g., ascorbic acid) for long-term storage, unlike Glucal-6-thioether, which is oxidation-resistant .